Cas no 71501-27-4 (Benzene,1-chloro-2-[(2-chloroethyl)thio]-)
71501-27-4 structure
Product Name:Benzene,1-chloro-2-[(2-chloroethyl)thio]-
CAS No:71501-27-4
MF:C8H8Cl2S
MW:207.120119094849
CID:571220
PubChem ID:99238
Update Time:2025-04-19
Benzene,1-chloro-2-[(2-chloroethyl)thio]- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1-chloro-2-[(2-chloroethyl)thio]-
- 1-chloro-2-(2-chloroethylsulfanyl)benzene
- 1-chloro-2-[(2-chloroethyl)thio]benzene
- 1-Chloro-2-((2-chloroethyl)thio)benzene
- AC1L40R8
- AG-G-80233
- CTK5D4400
- EINECS 275-556-2
- NSC202722
- UNII-44W89E4LBZ
- NSC 202722
- NS00037226
- 44W89E4LBZ
- 71501-27-4
- AKOS009114946
- NSC-202722
- BENZENE, 1-CHLORO-2-((2-CHLOROETHYL)THIO)-
- DTXSID40221732
-
- Inchi: 1S/C8H8Cl2S/c9-5-6-11-8-4-2-1-3-7(8)10/h1-4H,5-6H2
- InChI Key: HYBSVQIBUYRISZ-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1SCCCl
Computed Properties
- Exact Mass: 205.97254
- Monoisotopic Mass: 205.9723768g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 108
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 25.3Ų
Experimental Properties
- Density: 1.29
- Boiling Point: 267.8°C at 760 mmHg
- Flash Point: 113.4°C
- Refractive Index: 1.587
- PSA: 0
- LogP: 3.67090
Benzene,1-chloro-2-[(2-chloroethyl)thio]- Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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